Cas no 866009-59-8 (N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide)

• Product Name: N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide
• CAS No: 866009-59-8
• MF: C₁₆H₁₅N₅OS
• MW: 325.388200998306
• CID: 4662230
• Update Time: 2025-11-01

N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide
• 3-Thiophenecarboxylic acid, 2-[[2,5-dimethyl-1-(2-pyrazinyl)-1H-pyrrol-3-yl]methylene]hydrazide

• Inchi： 1S/C16H15N5OS/c1-11-7-14(8-19-20-16(22)13-3-6-23-10-13)12(2)21(11)15-9-17-4-5-18-15/h3-10H,1-2H3,(H,20,22)
• InChI Key： BERJKSIBMKTWET-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NN=CC1C=C(C)N(C2=NC=CN=C2)C=1C)=O

Additional information on N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide

Introduction to N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide (CAS No. 866009-59-8)

N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 866009-59-8, represents a convergence of multiple structural motifs that make it a promising candidate for various biological and chemical applications. The molecular framework of this compound incorporates several key structural features, including a thiophene core, a pyrazine substituent, and a carbohydrazide functional group, which collectively contribute to its unique chemical and biological properties.

The structural design of N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide is meticulously crafted to exploit its potential in drug discovery and molecular recognition. The presence of the thiophene ring is particularly noteworthy, as thiophenes are well-documented heterocyclic compounds that exhibit a wide range of biological activities. These activities include antiviral, anti-inflammatory, and anticancer properties, making thiophene derivatives highly sought after in medicinal chemistry. The incorporation of a pyrazine moiety further enhances the compound's pharmacological profile by introducing additional binding sites and electronic interactions that can modulate biological responses.

The carbohydrazide functional group at the terminal position of the molecule adds another layer of complexity and functionality. Carbohydrazides are known for their ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. This reactivity makes N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex molecules such as hydrazones and Schiff bases. These derivatives have been extensively studied for their potential applications in medicinal chemistry and materials science.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds with potential therapeutic applications. The unique combination of structural elements in N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide positions it as a promising candidate for further investigation. Several studies have highlighted the importance of thiophene derivatives in drug discovery, particularly due to their ability to interact with biological targets in unique ways. For instance, thiophene-based compounds have been shown to inhibit enzymes involved in cancer cell proliferation and to exhibit antioxidant properties that could be beneficial in treating neurodegenerative diseases.

The role of pyrazine derivatives in medicinal chemistry is also well-documented. Pyrazines are known for their ability to modulate various biological pathways, including those involved in inflammation and infection. The presence of a pyrazine ring in N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-yl]methylidene]thiophene-3-carbohydrazide suggests that this compound may have similar biological activities. Additionally, the dimethyl substitution on the pyrrole ring further influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The carbohydrazide group in this compound provides another avenue for exploration. Carbohydrazides have been used extensively in the synthesis of various pharmacologically active compounds. Their ability to form stable hydrazones with carbonyl compounds makes them valuable intermediates in organic synthesis. In particular, hydrazones derived from carbohydrazides have been investigated for their potential applications in treating inflammatory diseases and cancer. The combination of these structural features suggests that N'-[(1E)-[2,5-dimethyl-1-(pyrazin-2-yl)-1H-pyrrol-3-y]]methylidene]thiophene]-3-carbohydразид may exhibit multiple biological activities and could be developed into a multifunctional therapeutic agent.

The synthesis of N'-[(1E)-[2,5-dimethyl - 1 - (пиразин - 2 - йл) - 1Н - пиррол - 3 - йл]]мэтилиденетифен - 3 - карбохидразид involves several key steps that highlight its complexity as a synthetic target. The process typically begins with the preparation of the pyrrole derivative followed by functionalization with the pyrazine moiety. Subsequent steps involve the introduction of the thiophene ring and the carbohydразид group at the terminal position. Each step requires careful control of reaction conditions to ensure high yield and purity.

The importance of high-quality intermediates cannot be overstated when it comes to pharmaceutical development. The accuracy and efficiency of each synthetic step directly impact the final quality and efficacy of the target compound. Therefore，the synthesis of N'-[(Ie) - [25 - диметил - 11(пиразин - 21л) - 11Н - пиррол - 31л]]мэтилиденетифен - 31л карбохидразид exemplifies the meticulous approach required in modern pharmaceutical chemistry。

In conclusion，N'-[(Ie) - [25 - диметил - 11(пиразин - 21л) - 11Н - пиррол - 31л]]мэтилиденетифен - 31л карбохидразид (CAS No . 866009_59_8) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination оf structural features ，including а thienе core ，а pyraziнe substituent ，and а carboxyhdразид functional group ，makes it а promisіng candidate for further investigation . The recent advancements іn heterocyclic chemistry аnd drug discovery highlight thе importance оf such compounds іn developing new therapeutic agents . As research continues ，the full potential оf this remarkable compound will likely be uncovered ，leading tо new insights іn medicinal chemistry аnd biologically relevant applications .